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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1,5-dimethylpyrazole in
various organic solvents. Due to a notable lack of quantitative solubility data for 1,5-
dimethylpyrazole in publicly available literature, this document presents qualitative solubility
information for the target compound. For comparative purposes and to provide a valuable
resource for researchers working with related isomers, a comprehensive summary of the
guantitative solubility of the isomeric 3,5-dimethylpyrazole is also included. Furthermore, a
detailed, generalized experimental protocol for determining the solubility of pyrazole derivatives
is provided.

Physicochemical Properties of 1,5-Dimethylpyrazole

To contextualize its solubility, key physicochemical properties of 1,5-dimethylpyrazole are
presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b184060?utm_src=pdf-interest
https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 694-31-5 [11[2][3][4]
Molecular Formula CsHsN2 [1][2][3][4]
Molecular Weight 96.13 g/mol [1112]131[4]
Appearance C.:olt')rless to almost white clear ae

liquid
Boiling Point 153 °C at 760 mmHg [1]
Density 0.98 g/cm?3 [11[3]

Qualitative Solubility of 1,5-Dimethylpyrazole

While specific quantitative data is scarce, literature suggests that 1,5-dimethylpyrazole
exhibits good solubility in a range of organic solvents.[3] This is a common characteristic for
many pyrazole derivatives, which are generally more soluble in organic solvents than in water.
The solubility is influenced by the polarity of the solvent and the potential for hydrogen bonding.

Table 1: Qualitative Solubility of 1,5-Dimethylpyrazole in Common Organic Solvents

Solvent Class General Solubility

Alcohols (e.g., Methanol, Ethanol) Expected to be soluble

Ketones (e.g., Acetone) Expected to be soluble

Ethers (e.g., Diethyl ether) Expected to be soluble

Aromatic Hydrocarbons (e.g., Toluene) Expected to have some solubility

Halogenated Hydrocarbons (e.g.,
] Expected to be soluble
Dichloromethane)

Polar Aprotic Solvents (e.g., DMSO, DMF) Expected to be highly soluble

Note: This table is based on general statements about the solubility of pyrazole derivatives and
qualitative descriptions of 1,5-dimethylpyrazole's solubility. Experimental verification is highly
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recommended.

Quantitative Solubility of 3,5-Dimethylpyrazole
(Isomeric Reference)

In contrast to the 1,5-isomer, the solubility of 3,5-dimethylpyrazole has been experimentally

determined in various organic solvents. This data is presented here as a valuable reference for

researchers, though it should be noted that the difference in the position of the methyl groups

can influence the solubility profile.

Table 2: Mole Fraction Solubility (x1) of 3,5-Dimethylpyrazole in Various Organic Solvents at

Different Temperatures (K)

283.15 288.15 293.15 298.15 303.15 308.15 313.15
Solvent

K K K K K K K
Methanol  0.2985 0.3276 0.3588 0.3922 0.4280 0.4664 0.5076
Ethanol 0.2863 0.3145 0.3447 0.3771 0.4118 0.4490 0.4888
n_

0.2897 0.3204 0.3533 0.3887 0.4267 0.4675 0.5113
Propanol
Isopropa

| 0.2701 0.2989 0.3298 0.3629 0.3984 0.4364 0.4771

no
1-Butanol 0.3102 0.3445 0.3814 0.4211 0.4638 0.5097 0.5592
Ethyl

0.2784 0.3069 0.3375 0.3703 0.4055 0.4433 0.4838
Acetate
Toluene 0.1589 0.1793 0.2016 0.2258 0.2521 0.2806 0.3115
Acetone 0.2821 0.3108 0.3416 0.3746 0.4101 0.4481 0.4889
Acetonitri

0.1306 0.1479 0.1669 0.1876 0.2102 0.2348 0.2615

le

Data extracted from a study on the solubility of 3,5-dimethylpyrazole.
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Experimental Protocol for Solubility Determination

The following is a detailed, generalized protocol for determining the solubility of a solid organic
compound like 1,5-dimethylpyrazole in an organic solvent using the widely accepted
isothermal saturation method.

Principle

An excess amount of the solute is equilibrated with a known amount of the solvent at a
constant temperature. The concentration of the solute in the saturated solution is then
determined analytically.

Materials and Apparatus
e 1,5-Dimethylpyrazole (high purity)

o Organic solvents (analytical grade)

e Analytical balance (+0.0001 g)

e Thermostatic shaker or water bath with temperature control (0.1 K)
 Vials with airtight seals

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a gravimetric analysis setup (drying oven, desiccator, pre-weighed vessels).

Procedure

» Preparation of Saturated Solutions:
o Add an excess amount of 1,5-dimethylpyrazole to a series of vials.

o Accurately add a known volume or mass of the desired organic solvent to each vial.
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o Seal the vials tightly to prevent solvent evaporation.
e Equilibration:
o Place the vials in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached. The presence of undissolved solid at the end of this period is essential.

o Sample Collection and Preparation:

[¢]

After equilibration, stop the agitation and allow the excess solid to settle for at least 2
hours at the constant experimental temperature.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-heated or pre-cooled syringe to match the experimental temperature.

o Immediately filter the collected supernatant through a syringe filter into a pre-weighed
volumetric flask. This step is crucial to remove any undissolved microcrystals.

o Record the exact mass of the collected filtrate.
e Quantification of Solute Concentration:
o Gravimetric Method:

» Evaporate the solvent from the volumetric flask in a drying oven at a suitable
temperature until a constant weight of the dried solute is achieved.[5][6]

» Cool the flask in a desiccator before weighing.

» The mass of the solute and the mass of the solvent (calculated by difference) are used
to determine the solubility.

o HPLC Method:

= Dilute the filtered saturated solution with a suitable solvent to a concentration within the
linear range of a pre-established calibration curve.[7][8][9]
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» Analyze the diluted sample by HPLC to determine the concentration of 1,5-
dimethylpyrazole.

» Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

o Data Calculation:

o Calculate the solubility in various units such as mole fraction, mass fraction, or grams of
solute per 100 g of solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the isothermal saturation method for
determining solubility.
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Caption: Workflow for solubility determination via the isothermal saturation method.
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This guide serves as a foundational resource for researchers interested in the solubility of 1,5-
dimethylpyrazole. While quantitative data for this specific isomer is currently limited, the
provided information on its qualitative solubility, the comprehensive data for its 3,5-isomer, and
the detailed experimental protocol offer a strong starting point for further investigation and
laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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